3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11FN4S
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11FN4S/c1-10-5-2-3-8-13(10)15-20-21-14(18-19-16(21)22-15)11-6-4-7-12(17)9-11/h2-9H,1H3
• InChI Key: NBPIEMBFVBVQIM-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F

Description

3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as FMT, is a chemical compound that has been widely studied for its potential applications in scientific research. FMT is a member of the thiadiazole family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory molecules. 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects
3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation in various animal models of inflammation. 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the growth of cancer cells in vitro and in animal models of cancer. Additionally, 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its versatility. It can be used in a wide range of assays and experiments due to its diverse biological activities. Additionally, 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is relatively easy to synthesize, making it accessible to researchers. However, one of the limitations of using 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential toxicity. Like many thiadiazole compounds, 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-based diagnostic tools for various diseases. Additionally, researchers are investigating the potential of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a therapeutic agent for cancer and inflammatory diseases. Another area of interest is the development of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives with improved biological activities and reduced toxicity. Finally, researchers are investigating the potential of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a fluorescent probe for imaging biological systems.
Conclusion
In conclusion, 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with a range of potential applications in scientific research. Its diverse biological activities make it a versatile tool for various assays and experiments. However, its potential toxicity and limited understanding of its mechanism of action highlight the need for further research. With continued study, 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has the potential to become a valuable tool for researchers in a wide range of fields.

Synthesis Methods

The synthesis of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-amino-5-(3-fluorophenyl)-1,2,4-thiadiazole with 2-methylbenzaldehyde in the presence of a catalyst. The resulting product is a white crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide and dimethylformamide. The purity of 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be determined using various analytical techniques such as high-performance liquid chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial, antitumor, and anti-inflammatory activities. 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been investigated for its potential as a diagnostic tool for various diseases such as cancer and Alzheimer's disease. Additionally, 3-(3-Fluorophenyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been used as a fluorescent probe for imaging biological systems.